Cas no 144709-03-5 (Quinoline, 4-methoxy-2-(4-methoxyphenyl)-)
144709-03-5 structure
Product Name:Quinoline, 4-methoxy-2-(4-methoxyphenyl)-
CAS No:144709-03-5
MF:C17H15NO2
MW:265.306504487991
CID:1317918
PubChem ID:826244
Update Time:2025-04-20
Quinoline, 4-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4-methoxy-2-(4-methoxyphenyl)-
- 4-methoxy-2-(4-methoxyphenyl)quinoline
- Oprea1_669085
- 144709-03-5
- DTXSID30356562
- HMS2522F04
- SMR000224816
- CHEMBL1380577
- AE-562/12222925
- MLS000702181
-
- Inchi: 1S/C17H15NO2/c1-19-13-9-7-12(8-10-13)16-11-17(20-2)14-5-3-4-6-15(14)18-16/h3-11H,1-2H3
- InChI Key: YTWHBYPYZLSPLQ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C2C=CC(=CC=2)OC)=NC2C=CC=CC=21
Computed Properties
- Exact Mass: 265.11035
- Monoisotopic Mass: 265.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
Quinoline, 4-methoxy-2-(4-methoxyphenyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
144709-03-5 (Quinoline, 4-methoxy-2-(4-methoxyphenyl)-) Related Products
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- 698984-37-1(2-Phenylquinolin-5-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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